Cas no 141754-62-3 (Chromoionophore VII)

Chromoionophore VII is a selective optical sensor molecule widely used in ion-selective optodes and chemical sensing applications. Its key advantage lies in its high affinity and specificity for target ions, enabling precise colorimetric detection in complex matrices. The compound exhibits a pronounced chromogenic response upon ion binding, facilitating real-time monitoring with minimal interference. Chromoionophore VII is particularly valued for its stability, reproducibility, and compatibility with polymer membrane-based sensor systems. Its tunable spectral properties allow for customization to specific analytical requirements, making it a versatile tool in environmental monitoring, clinical diagnostics, and industrial process control. The compound's robust performance under varying pH and temperature conditions further enhances its utility in demanding applications.
Chromoionophore VII structure
Chromoionophore VII structure
Product Name:Chromoionophore VII
CAS No:141754-62-3
MF:C45H57N3O5
MW:719.951192617416
CID:179956
PubChem ID:10462574
Update Time:2025-06-11

Chromoionophore VII Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[9-(dimethylamino)-5H-benzo[a]phenoxazin-5-ylidene]amino]-,11-[(1-butylpentyl)oxy]-11-oxoundecyl ester
    • Benzoic acid,4-[[9-(dimethylamino)-5H-benzo[a]phenoxazin-5-ylidene]amino]-,11-[(1-butylpentyl)...
    • 9-dimethylamino-5-[4-(15-butyl-1,13-dioxo-2,14-dioxanonadecyl)phenylimino]benzo[a]phenoxazine
    • ETH 5418, 9-Dimethylamino-5-[4-(15-butyl-1,13-dioxo-2,14-dioxanonadecyl)phenylimino]benzo[a]phenoxazine
    • CHROMOIONOPHORE VII
    • SCHEMBL4890612
    • 141754-62-3
    • J-007551
    • SCHEMBL16412163
    • (11-nonan-5-yloxy-11-oxoundecyl) 4-[[9-(dimethylamino)benzo[a]phenoxazin-5-ylidene]amino]benzoate
    • Chromoionophore VII
    • Inchi: 1S/C45H57N3O5/c1-5-7-19-36(20-8-6-2)52-43(49)23-15-13-11-9-10-12-14-18-30-51-45(50)33-24-26-34(27-25-33)46-40-32-42-44(38-22-17-16-21-37(38)40)47-39-29-28-35(48(3)4)31-41(39)53-42/h16-17,21-22,24-29,31-32,36H,5-15,18-20,23,30H2,1-4H3/b46-40+
    • InChI Key: ACJOCTIRKDZZGC-NNYMHDOGSA-N
    • SMILES: O(C(CCCCCCCCCCOC(C1C=CC(=CC=1)/N=C1\C=C2C(C3C=CC=CC=3\1)=NC1C=CC(=CC=1O2)N(C)C)=O)=O)C(CCCC)CCCC

Computed Properties

  • Exact Mass: 719.42982193g/mol
  • Monoisotopic Mass: 719.42982193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 23
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.8
  • XLogP3: 12

Chromoionophore VII Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:8-10-23

Chromoionophore VII Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
27097-10MG-F
Chromoionophore VII
141754-62-3 Selectophore
10MG
¥2654.95 2022-02-23

Chromoionophore VII Related Literature

Additional information on Chromoionophore VII

Chromoionophore VII: A Comprehensive Overview

Chromoionophore VII (CAS No. 141754-62-3) is a highly specialized compound that has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound, classified as a chromoionophore, belongs to a family of molecules designed to facilitate the transport of ions across biological membranes while simultaneously providing a detectable signal, often through color changes or fluorescence. The CAS No. 141754-62-3 designation uniquely identifies this compound within the Chemical Abstracts Service registry, ensuring its precise identification in scientific literature and industrial applications.

The development of Chromoionophore VII represents a milestone in the field of ion transport and sensing technologies. Unlike traditional ionophores, which primarily focus on ion translocation, chromoionophores like Chromoionophore VII integrate sensing capabilities into their structure. This dual functionality makes them invaluable in various applications, including diagnostic tools, environmental monitoring, and drug delivery systems. Recent advancements in nanotechnology and materials science have further enhanced the potential of Chromoionophore VII, enabling its use in more sophisticated systems such as biosensors and smart materials.

One of the most notable features of Chromoionophore VII is its ability to selectively interact with specific ions, such as potassium (K+) or sodium (Na+), while remaining relatively inert to others. This selectivity is achieved through precise structural engineering, where the molecule's functional groups are tailored to bind target ions with high affinity. The integration of chromogenic groups within the molecule allows for real-time monitoring of ion concentrations through visible color changes or fluorescence emission, making Chromoionophore VII an ideal candidate for point-of-care diagnostic devices.

Recent studies have explored the potential of Chromoionophore VII in advanced drug delivery systems. By encapsulating therapeutic agents within lipid vesicles or polymer matrices, researchers have demonstrated that Chromoionophore VII can act as both a drug carrier and a release trigger. For instance, in response to specific ionic conditions, Chromoionophore VII can induce vesicle membrane disruption, releasing encapsulated drugs in a controlled manner. This application holds significant promise for targeted therapy, particularly in cancer treatment where localized drug delivery is crucial.

In addition to its biomedical applications, Chromoionophore VII has found utility in environmental science and industrial sensing. Its ability to detect trace amounts of metal ions in aqueous solutions makes it a valuable tool for water quality monitoring and pollution control. Recent research has focused on integrating Chromoionophore VII into portable sensing devices, enabling on-site analysis of environmental samples with high accuracy and sensitivity.

The synthesis of Chromoionophore VII involves a multi-step chemical process that requires meticulous control over reaction conditions to ensure the desired stereochemistry and functional group placement. Researchers have optimized synthetic protocols to improve yield and purity, making large-scale production more feasible. The availability of high-quality Chromoionophore VII has facilitated its adoption across various industries, from pharmaceuticals to environmental technology.

Looking ahead, the future of Chromoionophore VII lies in its continued development as a platform molecule for emerging technologies. Ongoing studies are exploring its potential in bioelectronics, where its ion-sensing capabilities could be integrated into wearable devices for real-time health monitoring. Additionally, advancements in computational chemistry are enabling researchers to design next-generation chromoionophores with enhanced properties tailored for specific applications.

In conclusion, Chromoionophore VII (CAS No. 141754-62-3) stands at the forefront of ion transport and sensing technologies, offering unparalleled versatility and functionality across diverse fields. Its ability to combine ion translocation with real-time sensing makes it an indispensable tool for researchers and industry professionals alike. As scientific innovation continues to push the boundaries of what is possible, Chromoionophore VII will undoubtedly play a pivotal role in shaping the future of diagnostics, drug delivery, and environmental monitoring.

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